Cas no 898788-46-0 (4'-Cyano-3-(4-methylpiperazinomethyl) benzophenone)

• Product Name: 4'-Cyano-3-(4-methylpiperazinomethyl) benzophenone
• CAS No: 898788-46-0
• MF: C₂₀H₂₁N₃O
• MW: 319.400244474411
• MDL: MFCD03842298
• CID: 877964
• PubChem ID: 24725019
• Update Time: 2025-04-19

4'-Cyano-3-(4-methylpiperazinomethyl) benzophenone Chemical and Physical Properties

Names and Identifiers

• 4-[3-[(4-methylpiperazin-1-yl)methyl]benzoyl]benzonitrile
• 4'-CYANO-3-(4-METHYLPIPERAZINOMETHYL) BENZOPHENONE
• 4'-CYANO-3-(4-METHYLPIPERAZIN-1-YLMETHYL)BENZOPHENONE
• 4-{3-[(4-Methylpiperazin-1-yl)methyl]benzoyl}benzonitrile
• 4'-cyano-3-(4-methylpiperazinomethyl)benzophenone
• AKOS016020394
• MFCD03842298
• 898788-46-0
• DTXSID40643415
• 4'-Cyano-3-(4-methylpiperazinomethyl) benzophenone

• MDL： MFCD03842298
• Inchi： 1S/C20H21N3O/c1-22-9-11-23(12-10-22)15-17-3-2-4-19(13-17)20(24)18-7-5-16(14-21)6-8-18/h2-8,13H,9-12,15H2,1H3
• InChI Key： JAPJZJKVZCTOED-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C#N)=CC=1)C1=CC=CC(=C1)CN1CCN(C)CC1

Computed Properties

• Exact Mass: 319.16800
• Monoisotopic Mass: 319.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• PSA: 47.34000
• LogP: 2.41248